Cas no 110871-86-8 (Sparfloxacin)

Sparfloxacin is a synthetic fluoroquinolone antibiotic with broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as atypical pathogens. Its mechanism of action involves inhibition of bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and transcription. Sparfloxacin exhibits enhanced activity against respiratory pathogens, including Streptococcus pneumoniae, Haemophilus influenzae, and Mycoplasma pneumoniae, making it particularly useful in treating community-acquired pneumonia and bronchitis. The compound demonstrates favorable pharmacokinetics, with prolonged half-life allowing for once-daily dosing. Its lipophilic nature ensures good tissue penetration, particularly in the lungs. However, potential phototoxicity and QT interval prolongation require careful patient monitoring. Sparfloxacin remains a relevant option in regions with specific resistance patterns.
Sparfloxacin structure
Sparfloxacin structure
Product Name:Sparfloxacin
CAS No:110871-86-8
MF:C19H22F2N4O3
MW:392.3998
MDL:MFCD00869619
CID:62844
PubChem ID:60148439
Update Time:2025-05-19

Sparfloxacin Chemical and Physical Properties

Names and Identifiers

    • Sparfloxacin
    • 5-AMINO-1-CYCLOHEXYL-7-(CIS-3,5-DIMETHYLPIPERAZINO)-6,8-DIFLUORO-1,4-DIHYDRO-4-OXO-3-QUINOLINECARBOXYLIC ACID
    • at4140
    • ci978
    • Clorsulon, Vetranal
    • 3-Quinolinecarboxylic acid, 5-amino-1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-, cis-
    • 3-Quinolinecarboxylic acid, 5-amino-1-cyclopropyl-7-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-6,8-difluoro-1,4-dihydro-4-oxo-, rel- (9CI)
    • 3-QUINOLINECARBOXYLIC ACID, 5-AMINO-1-
    • 5-amino-1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 5-amino-1-cyclopropyl-7-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • cis-5-amino-1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-3-quinoline carboxylic acid
    • MMOL, DELIVERED >
    • Parox
    • PD 1315-1
    • Sparcin
    • Sparfloxaci
    • SPARFLOXACIN, [2-14C]- 5-25 MCI(185-925 MBQ)
    • SULFAMIC ACID
    • Zagam
    • Spara
    • RP-64206
    • CP 103826
    • Sparfloxacinum
    • Sparfloxacine
    • Esparfloxacino
    • CI 978
    • AT 4140
    • Sparfloxacine [INN-French]
    • Sparfloxacinum [INN-Latin]
    • SPFX
    • Esparfloxacino [INN-Spanish]
    • PD 131501
    • Q90AGA787L
    • 5-Amino-1-cyclopropyl-7-(cis-3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydr
    • cis-5-Amino-1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 5-Amino-1-cyclopropyl-7-(cis-3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • CI-978
    • AT-4140
    • 5-Amino-1-cyclopropyl-7-(cis-3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic Acid
    • 5-amino-1-cyclopropyl-7-[(3S,5R)-3,5-dimethylpiperazin-1-yl]-6,8-difluoro-4-oxo-quinoline-3-carboxylic acid
    • s1884
    • DB01208
    • Tox21_111580_1
    • Q976559
    • BRD-K07612980-001-07-9
    • NCGC00166294-03
    • 3-Quinolinecarboxylic acid, 5-amino-1-cyclopropyl-7-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-6,8-difluoro-1,4-dihydro-4-oxo-, rel-
    • AKOS005622503
    • BRD-K07612980-001-04-6
    • NCGC00166294-02
    • AB00639950-02
    • SPARFLOXACIN [ORANGE BOOK]
    • AB00639950_03
    • CAS-110871-86-8
    • SPARFLOXACIN [MI]
    • Sparfloxacin & RU 40555
    • BDBM50366822
    • PD-131501
    • 111542-93-9
    • NSC-759641
    • BCP23886
    • SR-05000001521
    • 5-amino-1-cyclopropyl-7-[(3S,5R)-3,5-dimethyl-1-piperazinyl]-6,8-difluoro-4-oxo-3-quinolinecarboxylic acid
    • Tox21_111580
    • GTPL10860
    • HMS2090N19
    • Sparfloxacinum (INN-Latin)
    • MFCD00869619
    • AT-4140 pound>>CI-978 pound>>CI 978 pound>>CI978 pound>>AT 4140 pound>>AT4140 pound>>PD 131501 pound>>PD131501 pound>>PD-131501
    • 110871-86-8
    • BBL010957
    • Sparfloxacin, >=98.0% (HPLC)
    • HMS3715J13
    • Sparfloxacin, VETRANAL(TM), analytical standard
    • Sparfloxacin [USAN:INN:BAN:JAN]
    • SPARFLOXACIN [USAN]
    • NSC 759641
    • SMR000466312
    • D00590
    • Esparfloxacino (INN-Spanish)
    • J01MA09
    • HY-B0308
    • DTXSID9023590
    • MLS000759417
    • Z1590783391
    • 5-amino-1-cyclopropyl-7-((3R,5S)-3,5-dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • AC-11574
    • S0896
    • DTXCID50820154
    • SR-05000001521-2
    • SR-01000759357-2
    • 5-Amino-1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid,
    • 5-amino-1-cyclopropyl-6,8-difluoro-7-(cis-3,5-dimethyl-1-piperazinyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
    • Sparfloxacinhydrochloride
    • SR-01000759357
    • SPARFLOXACIN [JAN]
    • C19H22F2N4O3
    • Epitope ID:119065
    • SPARFLOXACIN (MART.)
    • CP-103826
    • RKL10082
    • 5-Amino-1-cyclopropyl-7-(cis-3,5-dimethyl)-6,8- difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid & RU 40555
    • S-6990
    • SPX
    • 5-amino-1-cyclopropyl-7-((3R,5S)3,5-dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-quinoline-3-carboxylic acid
    • DRG-0143
    • SPARFLOXACIN [INN]
    • CHEBI:9212
    • 3-Quinolinecarboxylic acid, 5-amino-1-cyclopropyl-7-((3R,5S)-3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-, rel-
    • Zagam (TN)
    • SPARFLOXACIN [WHO-DD]
    • UNII-Q90AGA787L
    • SR-05000001521-1
    • NS00007810
    • NCGC00166294-01
    • SPARFLOXACIN [MART.]
    • 5-amino-1-cyclopropyl-7-[(3S,5R)-3,5-dimethylpiperazin-1-yl]-6,8-difluoro-4-oxoquinoline-3-carboxylic acid
    • Sparfloxacin,(S)
    • BRN 3658018
    • 5-amino-1-cyclopropyl-7-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-6,8-difluoro-4-oxo-quinoline-3-carboxylic acid
    • 5-amino-1-cyclopropyl-7-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-6,8-difluoro-4-oxoquinoline-3-carboxylic acid
    • Sparfloxacin (JAN/USAN/INN)
    • Sparfloxacine (INN-French)
    • BRD-K07612980-001-05-3
    • PD131501
    • SCHEMBL41311
    • 5-amino-1-cyclopropyl-7-((3S,5R)-3,5-dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • C07662
    • Sparfloxacin, Antibiotic for Culture Media Use Only
    • SW199632-2
    • 5-Amino-1-cyclopropyl-7-(cis-3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
    • NCGC00159333-02
    • CCG-221166
    • 5-Amino-1-cyclopropyl-7-[(3S,5R)-3,5-dimethylpiperazin-4-ium-1-yl]-6,8-difluoro-4-oxoquinoline-3-carboxylate
    • KS-5009
    • STK802067
    • 3-Quinolinecarboxylic acid, 5-amino-1-cyclopropyl-7-(3,5-dimethyl-1-piperazinyl)-6,8-difluoro-1,4-dihydro-4-oxo-
    • 3-Quinolinecarboxylic acid, 1,4-dihydro-5-amino-1-cyclopropyl-6,8-difluoro-7-(3,5-dimethyl-1-piperazinyl)-4-oxo-, cis-
    • CHEMBL850
    • SPARFLOXACIN [VANDF]
    • MDL: MFCD00869619
    • Inchi: 1S/C19H22F2N4O3/c1-8-5-24(6-9(2)23-8)17-13(20)15(22)12-16(14(17)21)25(10-3-4-10)7-11(18(12)26)19(27)28/h7-10,23H,3-6,22H2,1-2H3,(H,27,28)/t8-,9+
    • InChI Key: DZZWHBIBMUVIIW-DTORHVGOSA-N
    • SMILES: FC1C(=C(C(=C2C(C(C(=O)O[H])=C([H])N(C2=1)C1([H])C([H])([H])C1([H])[H])=O)N([H])[H])F)N1C([H])([H])[C@@]([H])(C([H])([H])[H])N([H])[C@@]([H])(C([H])([H])[H])C1([H])[H]
    • BRN: 3658018

Computed Properties

  • Exact Mass: 392.16600
  • Monoisotopic Mass: 392.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.1
  • Topological Polar Surface Area: 98.9

Experimental Properties

  • Color/Form: Light yellow powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 264-269°C
  • Boiling Point: 575.9°C at 760 mmHg
  • Flash Point: >110°(230°F)
  • Refractive Index: 1.611
  • Solubility: 生物体外In Vitro:0.1 M NaOH : 50 mg/mL(127.42 mM;ultrasonic and adjust pH to 11 with NaOH)DMSO溶解度3.33 mg/mL(8.49 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
  • Water Partition Coefficient: Soluble in DMSO at 9mg/ml. Sparingly soluble in water
  • PSA: 100.59000
  • LogP: 3.05660
  • pka: pKa1 6.25, pKa2 9.30(at 25℃)
  • Solubility: Not determined
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

Sparfloxacin Security Information

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Sparfloxacin Production Method

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Additional information on Sparfloxacin

Comprehensive Overview of Sparfloxacin (CAS No. 110871-86-8): Properties, Applications, and Market Insights

Sparfloxacin (CAS No. 110871-86-8) is a fluoroquinolone antibiotic known for its broad-spectrum antibacterial activity. This synthetic compound has garnered significant attention in the pharmaceutical industry due to its efficacy against both Gram-positive and Gram-negative bacteria. As the demand for effective antibiotics rises amid increasing antibiotic resistance, Sparfloxacin remains a critical subject of research and application.

The chemical structure of Sparfloxacin features a fluorine atom at the 6-position, enhancing its antibacterial potency. Its molecular formula is C19H22F2N4O3, and it exhibits excellent bioavailability, making it suitable for oral administration. Researchers often highlight its ability to inhibit bacterial DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication.

One of the most searched questions about Sparfloxacin is its mechanism of action. Unlike older antibiotics, Sparfloxacin targets bacterial enzymes, reducing the likelihood of resistance development. This feature aligns with current trends in antibiotic research, where scientists focus on compounds that minimize resistance risks. Additionally, its spectrum of activity includes pathogens like Streptococcus pneumoniae and Haemophilus influenzae, making it valuable for respiratory infections.

In clinical settings, Sparfloxacin is primarily used to treat community-acquired pneumonia, bronchitis, and sinusitis. Its long half-life allows for once-daily dosing, improving patient compliance. However, due to potential phototoxicity and cardiac side effects, its use is carefully monitored. These safety concerns are frequently discussed in medical forums, reflecting user interest in balancing efficacy and tolerability.

The global market for Sparfloxacin is influenced by the rising prevalence of bacterial infections and the need for alternative treatments. Pharmaceutical companies are investing in novel formulations to enhance its safety profile. For instance, nanoparticle-based delivery systems are being explored to reduce side effects while maintaining therapeutic efficacy. Such innovations are often highlighted in industry reports and scientific publications.

From an SEO perspective, keywords like "Sparfloxacin uses", "Sparfloxacin side effects", and "Sparfloxacin mechanism of action" are highly searched. Integrating these terms naturally into content improves visibility. Additionally, long-tail keywords such as "Sparfloxacin for respiratory infections" or "Sparfloxacin vs. other fluoroquinolones" cater to specific user queries, enhancing engagement.

Environmental impact is another trending topic related to Sparfloxacin. Studies on antibiotic residues in water systems have raised concerns about ecological effects. Researchers are investigating degradation methods, such as advanced oxidation processes, to mitigate environmental risks. This aligns with the growing emphasis on sustainable pharmaceuticals.

In summary, Sparfloxacin (CAS No. 110871-86-8) is a vital antibiotic with unique properties and applications. Its role in combating bacterial infections, coupled with ongoing research into safer formulations, ensures its relevance in modern medicine. By addressing user queries and industry trends, this overview provides a balanced and informative perspective on this important compound.

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